Cas no 528587-70-4 (1-(3-Fluorophenyl)-3-oxabicyclo(3.1.0)hexan-2-one, (1S,5R)-)

• Product Name: 1-(3-Fluorophenyl)-3-oxabicyclo(3.1.0)hexan-2-one, (1S,5R)-
• CAS No: 528587-70-4
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 2850649
• PubChem ID: 67281781
• Update Time: 2025-04-21

1-(3-Fluorophenyl)-3-oxabicyclo(3.1.0)hexan-2-one, (1S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo(3.1.0)hexan-2-one, 1-(3-fluorophenyl)-, (1S,5R)-
• 4JL6E5QY7S
• Q27259759
• 528587-70-4
• UNII-4JL6E5QY7S
• SCHEMBL2116071
• DB-130750
• ZIGLZWUYYGXYOO-GZMMTYOYSA-N
• (1S,5R)-1-(3-Fluorophenyl)-3-oxabicyclo(3.1.0)hexan-2-one
• 1-(3-Fluorophenyl)-3-oxabicyclo(3.1.0)hexan-2-one, (1S,5R)-

• Inchi： 1S/C11H9FO2/c12-9-3-1-2-7(4-9)11-5-8(11)6-14-10(11)13/h1-4,8H,5-6H2/t8-,11+/m0/s1
• InChI Key： ZIGLZWUYYGXYOO-GZMMTYOYSA-N
• SMILES： FC1=CC=CC(=C1)[C@@]12C(=O)OC[C@@H]1C2

Computed Properties

• Exact Mass: 192.05865769Da
• Monoisotopic Mass: 192.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų